Cas no 2639375-65-6 (tert-butyl N-(2R)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate)

• Product Name: tert-butyl N-(2R)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate
• CAS No: 2639375-65-6
• MF: C₁₀H₁₅F₆NO₃
• MW: 311.221424341202
• CID: 5640573
• PubChem ID: 165899507
• Update Time: 2025-10-11

tert-butyl N-(2R)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2R)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-yl]carbamate
• EN300-27784205
• 2639375-65-6
• tert-butyl N-(2R)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate

• Inchi： 1S/C10H15F6NO3/c1-8(2,3)20-7(19)17-5(4-18)6(9(11,12)13)10(14,15)16/h5-6,18H,4H2,1-3H3,(H,17,19)/t5-/m0/s1
• InChI Key： YORJGTLQBUARAS-YFKPBYRVSA-N
• SMILES： FC(C(C(F)(F)F)[C@H](CO)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 311.09561231g/mol
• Monoisotopic Mass: 311.09561231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2R)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate

Research Brief on tert-butyl N-(2R)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate (CAS: 2639375-65-6)

The compound tert-butyl N-(2R)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate (CAS: 2639375-65-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of fluorinated bioactive molecules. The presence of multiple trifluoromethyl groups and a hydroxy moiety in its structure enhances its metabolic stability and binding affinity to target proteins, making it a valuable scaffold for drug development. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and flow chemistry, to optimize its production with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that derivatives of tert-butyl N-(2R)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate exhibit promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and oncogenic signaling. Notably, its fluorinated backbone has been shown to improve pharmacokinetic properties, such as membrane permeability and half-life, compared to non-fluorinated analogs.

One of the most significant breakthroughs involves the application of this compound in the development of protease inhibitors. Structural modifications at the carbamate and hydroxy groups have yielded derivatives with nanomolar inhibitory activity against specific proteases, suggesting potential applications in treating viral infections and autoimmune diseases. Computational modeling and X-ray crystallography have further elucidated the binding interactions between these derivatives and their target enzymes.

Despite these advancements, challenges remain in scaling up the synthesis of this compound and its derivatives while maintaining cost-effectiveness and environmental sustainability. Recent efforts have explored green chemistry approaches, such as solvent-free reactions and biocatalysis, to address these issues. Additionally, ongoing preclinical studies aim to evaluate the safety and efficacy of these compounds in more complex biological systems.

In conclusion, tert-butyl N-(2R)-4,4,4-trifluoro-1-hydroxy-3-(trifluoromethyl)butan-2-ylcarbamate represents a versatile and promising building block in medicinal chemistry. Its unique fluorinated structure and demonstrated biological activity underscore its potential for the development of next-generation therapeutics. Future research should focus on optimizing synthetic routes, expanding the scope of its applications, and advancing promising candidates into clinical trials.